Cas no 59194-39-7 (Benzo[b][1,6]naphthyridine, 10-chloro-1,2,3,4-tetrahydro-2-methyl-)

• Product Name: Benzo[b][1,6]naphthyridine, 10-chloro-1,2,3,4-tetrahydro-2-methyl-
• CAS No: 59194-39-7
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 339521
• PubChem ID: 12273861
• Update Time: 2025-04-19

Benzo[b][1,6]naphthyridine, 10-chloro-1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,6]naphthyridine, 10-chloro-1,2,3,4-tetrahydro-2-methyl-
• 10-chloro-2-methyl-3,4-dihydro-1H-benzo[b][1,6]naphthyridine
• DTXSID30483569
• SCHEMBL6919274
• 59194-39-7
• 10-Chloro-2-methyl-1,2,3,4-tetrahydrobenzo[b][1,6]naphthyridine
• 10-CHLORO-2-METHYL-1H,2H,3H,4H-BENZO[B]1,6-NAPHTHYRIDINE
• 10-chloro-2-methyl-1,2,3,4-tetrahydrobenzo-[b]-1,6-naphthyridine

• Inchi： 1S/C13H13ClN2/c1-16-7-6-12-10(8-16)13(14)9-4-2-3-5-11(9)15-12/h2-5H,6-8H2,1H3
• InChI Key： UMCGKFJZALRTPS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC2=C1CN(C)CC2

Computed Properties

• Exact Mass: 232.07689
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines